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Compound of Interest

Compound Name: Chlorflavonin

Cat. No.: B1236410

Essential Safety and Handling Guide for
Chlorflavonin

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Chlorflavonin, including operational and disposal
plans.

Personal Protective Equipment (PPE)

When handling Chlorflavonin, it is crucial to use appropriate personal protective equipment to
prevent exposure.[1] The following table summarizes the recommended PPE.

PPE Category Recommended Equipment

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[1]

) ) Chemical-impermeable gloves and fire/flame
Skin Protection ] ] ] ]
resistant, impervious clothing.[1]

A full-face respirator should be used if exposure
Respiratory Protection limits are exceeded or if irritation or other

symptoms are experienced.[1]
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Hazard Identification

Chlorflavonin is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[2]

Hazard Class Hazard Statement
Acute toxicity, oral (Category 4) H302: Harmful if swallowed[2]
Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity, single exposure; ) o
i o H335: May cause respiratory irritation[2]
Respiratory tract irritation (Category 3)

Occupational Exposure Limits: There is currently no data available for occupational exposure
limits for Chlorflavonin.[1]

Operational Plan: Handling Chlorflavonin

A systematic approach to handling Chlorflavonin is essential to minimize risk. The following
workflow outlines the key steps for safe handling in a laboratory setting.
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Chlorflavonin Handling Workflow
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Dissolve in Appropriate Solvent
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Y

Decontaminate Work Surfaces

i

Doff and Dispose of Contaminated PPE

i

Wash Hands Thoroughly
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Caption: A workflow diagram illustrating the key steps for safely handling Chlorflavonin in a
laboratory environment.

Experimental Protocol: Safe Handling Procedure

e Preparation:

o Before handling, ensure you are wearing the appropriate PPE: tightly fitting safety
goggles, chemical-impermeable gloves, and a lab coat.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

e Handling:

[¢]

Avoid the formation of dust and aerosols.[1]

[e]

Avoid contact with skin and eyes.[1]

[e]

When weighing and transferring the solid, use tools that will not generate sparks.[1]

o

Prevent fire caused by electrostatic discharge.[1]

[¢]

Do not eat, drink, or smoke in the handling area.
e Storage:

o Store Chlorflavonin in a tightly closed container.[1]

o Keep the container in a dry, cool, and well-ventilated place.[1]

o Store away from incompatible materials and foodstuff containers.[1]
e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.

o Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

Disposal Plan: Chlorflavonin Waste Management

Proper disposal of Chlorflavonin and its containers is critical to prevent environmental
contamination and ensure safety.

Chlorflavonin Disposal Plan

Waste Collection

Collect Solid Waste in a Labeled, Sealed Container il Collect Liquid Waste in a Labeled, Sealed Container il Collect Contaminated PPE in a Designated Bag

\Tempora‘%/ Storage /

| Store in a Designated Hazardous Waste Area|

Final Disposal
A

Dispose of through an Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: A flowchart outlining the proper procedure for the collection, storage, and disposal of
Chlorflavonin waste.

Disposal Protocol

« Waste Collection:
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o Collect any spilled or waste material and place it in a suitable, closed container for
disposal.[1]

o Do not allow the chemical to enter drains or waterways.[1]
¢ Disposal:
o Dispose of the contents and the container at an approved waste disposal plant.
o All disposal activities must be in accordance with local, state, and federal regulations.

Mechanism of Action

For researchers in drug development, understanding the mechanism of action is crucial.
Chlorflavonin has been shown to target the acetohydroxyacid synthase catalytic subunit IlvB1
in Mycobacterium tuberculosis, which is involved in the biosynthesis of branched-chain amino
acids.[3][4][5]

Chlorflavonin Mechanism of Action in M. tuberculosis

Inhibition

Chlorflavonin

Inhibits

Biosynthesis Pathway

Acetohydroxyacid Synthase (llvB1)

Branched-Chain Amino Acid Synthesis
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Caption: A diagram illustrating that Chlorflavonin inhibits the acetohydroxyacid synthase
(IlvB1), thereby blocking the synthesis of branched-chain amino acids in M. tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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